(4-methoxybenzyl)(2-thienylmethyl)amine hydrochloride

• IUPAC Name: 1-(4-methoxyphenyl)-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C13H15NOS.ClH/c1-15-12-6-4-11(5-7-12)9-14-10-13-3-2-8-16-13;/h2-8,14H,9-10H2,1H3;1H
• InChI Key: UXMGSKHNFOKORK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=CC=CS2.Cl
• Molecular Formula: C13H16ClNOS
• Molecular Weight: 269.79 g/mol

Description

(4-methoxybenzyl)(2-thienylmethyl)amine hydrochloride, commonly known as MTMA, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a psychoactive substance that belongs to the class of amphetamines and is structurally similar to other psychoactive substances such as MDMA and MDA.

Mechanism of Action

MTMA acts as a serotonin and dopamine releaser, which means that it increases the levels of these neurotransmitters in the brain. This results in an increase in mood, energy, and sociability. The exact mechanism of action of MTMA is not fully understood and requires further research.
Biochemical and Physiological Effects:
MTMA has been shown to have a range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and prolactin. MTMA has been shown to have a neuroprotective effect on the brain and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

MTMA has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has a long half-life, which allows for longer experiments. However, it is a psychoactive substance and requires careful handling to ensure the safety of researchers. It is also a controlled substance and requires appropriate permits and licenses for use in research.

Future Directions

There are several future directions for the research on MTMA. Further studies are needed to understand the exact mechanism of action and the long-term effects of MTMA on the body. There is also a need for more research on the potential therapeutic applications of MTMA in the treatment of mental health disorders and neurodegenerative diseases. Finally, there is a need for the development of safer and more effective psychoactive substances for use in research and medicine.
Conclusion:
MTMA is a psychoactive substance that has gained significant attention in the scientific research community due to its potential therapeutic applications. It acts as a serotonin and dopamine releaser and has been shown to have a positive effect on mood, cognition, and social behavior. While there are several advantages to the use of MTMA in lab experiments, it requires careful handling and appropriate permits and licenses. Further research is needed to understand the exact mechanism of action and the long-term effects of MTMA on the body.

Synthesis Methods

MTMA can be synthesized by using a multi-step process that involves the reaction of 4-methoxybenzyl chloride with 2-thiophenemethylamine. The reaction is carried out in the presence of a base and a solvent such as dichloromethane. The final product is obtained by the addition of hydrochloric acid to the reaction mixture, which results in the formation of (4-methoxybenzyl)(2-thienylmethyl)amine hydrochloride.

Scientific Research Applications

MTMA has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has been shown to have a positive effect on mood, cognition, and social behavior. MTMA has also been studied for its potential use as a tool in neuroscience research to understand the mechanisms of action of psychoactive substances.